Cas no 3930-83-4 (2-Iodobenzamide)

• Product Name: 2-Iodobenzamide
• CAS No: 3930-83-4
• MF: C₇H₆INO
• MW: 247.033113956451
• MDL: MFCD00099248
• CID: 312953
• PubChem ID: 87560809
• Update Time: 2025-10-28

2-Iodobenzamide Chemical and Physical Properties

Names and Identifiers

• 2-Iodobenzamide
• Benzamide, 2-iodo-
• NSC 136970
• o-Iodobenzamide
• Benzamide, o-iodo-
• PubChem3299
• KSC224E9D
• YEOYYWCXWUDVCX-UHFFFAOYSA-N
• TD1375
• STL262834
• 5141AB
• NSC136970
• NE61624
• CM13180
• AS02212
• AK115884
• SY013782
• L
• AB0061841
• ST2416991
• I0734
• ST45244023
• E
• AMY28062
• EN300-60201
• 0-09-00-00364 (Beilstein Handbook Reference)
• CS-W003984
• AC-28493
• Z33546623
• 2-Chloro-biphenyl-4-ylaminehydrochloride
• 3930-83-4
• SCHEMBL967996
• BRN 2206530
• AKOS003635344
• MFCD00099248
• A824515
• AS-10322
• DTXSID50192545
• NS00030563
• 2-iodo-benzamid;o-iodo-benzamid
• FT-0612663
• SCHEMBL8813905
• NSC-136970

• MDL： MFCD00099248
• Inchi： 1S/C7H6INO/c8-6-4-2-1-3-5(6)7(9)10/h1-4H,(H2,9,10)
• InChI Key： YEOYYWCXWUDVCX-UHFFFAOYSA-N
• SMILES： IC1C=CC=CC=1C(N)=O
• BRN： 2206530

Computed Properties

• Exact Mass: 246.94900
• Monoisotopic Mass: 246.949
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 43.1

Experimental Properties

• Density: 1.897±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 182.0 to 186.0 deg-C
• Boiling Point: 322.5℃ at 760 mmHg
• Flash Point: 148.9℃
• Refractive Index: 1.66
• Solubility: Slightly soluble (3 g/l) (25 º C),
• PSA: 43.09000
• LogP: 2.09040

2-Iodobenzamide Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• RTECS：CV5399625
• Storage Condition：Keep in dark place,Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on 2-Iodobenzamide

2-Iodobenzamide (CAS No: 3930-83-4)

2-Iodobenzamide, also known by its CAS number 3930-83-4, is a versatile organic compound with significant applications in various fields of chemistry and materials science. This compound, characterized by its iodine atom attached to the benzene ring, has been a subject of extensive research due to its unique chemical properties and potential uses in drug development, polymer synthesis, and advanced materials engineering.

The structure of 2-Iodobenzamide consists of a benzene ring substituted with an iodine atom at the ortho position and an amide group at the para position. This configuration imparts the compound with distinct electronic properties, making it highly reactive under specific conditions. Recent studies have highlighted its role as an intermediate in the synthesis of biologically active compounds, particularly in the development of novel antibiotics and anticancer agents.

One of the most promising applications of 2-Iodobenzamide lies in its use as a building block for constructing complex molecular architectures. Researchers have demonstrated that this compound can undergo various coupling reactions, such as Suzuki-Miyaura and Sonogashira couplings, enabling the creation of intricate organic frameworks. These frameworks have shown potential in designing advanced materials with tailored electronic and mechanical properties.

In the realm of materials science, 2-Iodobenzamide has been employed as a precursor for synthesizing high-performance polymers. These polymers exhibit excellent thermal stability and mechanical strength, making them suitable for applications in aerospace and automotive industries. Furthermore, recent advancements in green chemistry have led to the development of more sustainable methods for synthesizing 2-Iodobenzamide, reducing its environmental footprint.

The amide functionality in 2-Iodobenzamide also renders it highly effective in peptide synthesis. By incorporating this compound into peptide sequences, researchers have been able to create bioactive molecules with enhanced stability and bioavailability. This has opened new avenues for drug delivery systems and personalized medicine.

Recent studies have also explored the use of 2-Iodobenzamide in catalytic processes, where it serves as a ligand or catalyst in organometallic reactions. Its ability to stabilize metal centers has made it valuable in asymmetric catalysis, a field crucial for producing enantiomerically pure compounds used in pharmaceuticals.

In conclusion, 2-Iodobenzamide (CAS No: 3930-83-4) stands out as a multifaceted compound with diverse applications across various scientific domains. Its unique chemical properties and reactivity make it an invaluable tool for researchers striving to develop innovative solutions in chemistry and materials science.